Cas no 941999-83-3 (N'-cycloheptyl-N-(2-methyl-4-nitrophenyl)ethanediamide)

• Product Name: N'-cycloheptyl-N-(2-methyl-4-nitrophenyl)ethanediamide
• CAS No: 941999-83-3
• MF: C₁₆H₂₁N₃O₄
• MW: 319.3556
• CID: 5460748
• Update Time: 2025-10-23

N'-cycloheptyl-N-(2-methyl-4-nitrophenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-cycloheptyl-N'-(2-methyl-4-nitrophenyl)oxamide
• N1-cycloheptyl-N2-(2-methyl-4-nitrophenyl)oxalamide
• VU0504216-1
• N'-cycloheptyl-N-(2-methyl-4-nitrophenyl)ethanediamide

• Inchi： 1S/C16H21N3O4/c1-11-10-13(19(22)23)8-9-14(11)18-16(21)15(20)17-12-6-4-2-3-5-7-12/h8-10,12H,2-7H2,1H3,(H,17,20)(H,18,21)
• InChI Key： IOLBKICCOHQKPY-UHFFFAOYSA-N
• SMILES： O=C(C(N([H])C1C([H])=C([H])C(=C([H])C=1C([H])([H])[H])[N+](=O)[O-])=O)N([H])C1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 441
• XLogP3: 3.4
• Topological Polar Surface Area: 104

Additional information on N'-cycloheptyl-N-(2-methyl-4-nitrophenyl)ethanediamide

N'-Cycloheptyl-N-(2-Methyl-4-Nitrophenyl)Ethanediamide: A Comprehensive Overview

CAS No. 941999-83-3 refers to the chemical compound known as N'-Cycloheptyl-N-(2-Methyl-4-Nitrophenyl)Ethanediamide, a specialized molecule with unique structural and functional properties. This compound belongs to the class of ethanediamides, which are derivatives of ethanedioic acid, featuring two amide groups. The presence of cycloheptyl and methyl-nitrophenyl substituents introduces specific chemical reactivity and biological activity, making it a subject of interest in various fields of scientific research.

The structure of this compound is characterized by a central ethanediamide backbone with two distinct amide groups. One end is substituted with a cycloheptyl group, while the other is attached to a 2-methyl-4-nitrophenyl moiety. The methyl and nitro substituents on the phenyl ring further modulate its electronic properties, potentially influencing its reactivity and bioavailability.

In recent years, there has been growing interest in molecules like N'-Cycloheptyl-N-(2-Methyl-4-Nitrophenyl)Ethanediamide due to their potential applications in drug discovery. The combination of a rigid cycloheptyl group and a functionalized aromatic ring creates a molecule with enhanced stability and specificity, which are desirable traits in pharmaceutical development.

Research has demonstrated that such compounds can exhibit significant binding affinity to various biological targets, including enzymes and receptors. For instance, studies have shown that the nitrophenyl group plays a critical role in modulating interactions with protein surfaces, while the cycloheptyl substituent contributes to steric hindrance, potentially enhancing selectivity.

The synthesis of N'-Cycloheptyl-N-(2-Methyl-4-Nitrophenyl)Ethanediamide typically involves multi-step organic chemistry procedures, including nucleophilic substitution and coupling reactions. Its scalability and purity are essential considerations for its use in both preclinical studies and industrial applications.

Furthermore, this compound has shown promise as a potential tumor-targeting agent, with preliminary research indicating selective accumulation in cancer cells. The methyl-nitrophenyl group may also play a role in metabolic stability, which is crucial for its therapeutic efficacy.

In conclusion, N'-Cycloheptyl-N-(2-Methyl-4-Nitrophenyl)Ethanediamide (CAS No. 941999-83-3) stands as a compelling candidate for further investigation in the field of biomedical research. Its unique structural features and modifiable properties make it a valuable tool for exploring new therapeutic avenues.